Cas no 1352318-52-5 (5-Bromo-2-ethyl-6-fluoro-1-isopropylbenzimidazole)

• Product Name: 5-Bromo-2-ethyl-6-fluoro-1-isopropylbenzimidazole
• CAS No: 1352318-52-5
• MF: C₁₂H₁₄BrFN₂
• MW: 285.155365467072
• MDL: MFCD20491437
• CID: 2771289
• PubChem ID: 56776740
• Update Time: 2025-10-28

5-Bromo-2-ethyl-6-fluoro-1-isopropylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-ethyl-6-fluoro-1-propan-2-ylbenzimidazole
• 5-Bromo-2-ethyl-6-fluoro-1-isopropylbenzimidazole;
• DTXSID40718354
• BS-25323
• 5-Bromo-2-ethyl-6-fluoro-1-(propan-2-yl)-1H-benzimidazole
• 1352318-52-5
• 5-Bromo-2-ethyl-6-fluoro-1-isopropyl-1,3-benzodiazole
• MFCD20491437
• 5-Bromo-2-ethyl-6-fluoro-1-isopropylbenzimidazole
• 5-bromo-2-ethyl-6-fluoro-1-(propan-2-yl)-1H-1,3-benzodiazole

• MDL： MFCD20491437
• Inchi： 1S/C12H14BrFN2/c1-4-12-15-10-5-8(13)9(14)6-11(10)16(12)7(2)3/h5-7H,4H2,1-3H3
• InChI Key： URUOMJUOYMIMRN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=C(CC)N2C(C)C)F

Computed Properties

• Exact Mass: 284.03200
• Monoisotopic Mass: 284.03244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 4.08120

5-Bromo-2-ethyl-6-fluoro-1-isopropylbenzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)